Cas no 896606-98-7 (N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide
• CAS No: 896606-98-7
• MF: C₁₉H₁₇FN₂O₂S
• MW: 356.413886785507
• CID: 5479302
• Update Time: 2025-08-03

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(4-fluorophenyl)-4-thiazolyl]ethyl]-3-methoxy-
• N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide

• Inchi： 1S/C19H17FN2O2S/c1-24-17-4-2-3-14(11-17)18(23)21-10-9-16-12-25-19(22-16)13-5-7-15(20)8-6-13/h2-8,11-12H,9-10H2,1H3,(H,21,23)
• InChI Key： RLNNFXVYWPWPAJ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(F)C=C2)=N1)(=O)C1=CC=CC(OC)=C1

Additional information on N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide

N-{2-2-(4-Fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 896606-98-7, named N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a 1,3-thiazole ring, a 4-fluorophenyl group, and a 3-methoxybenzamide moiety. These components collectively contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated that the 1,3-thiazole ring plays a pivotal role in modulating the electronic properties of the molecule, making it an attractive candidate for drug design. The 4-fluorophenyl group further enhances the molecule's stability and bioavailability, while the 3-methoxybenzamide moiety contributes to its ability to interact with specific biological targets.

One of the most notable advancements in understanding this compound is its application in anti-tumor and anti-inflammatory therapies. Scientists have found that the compound exhibits selective cytotoxicity against cancer cells, potentially due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties have been linked to its capacity to modulate cytokine production, making it a promising candidate for treating chronic inflammatory diseases.

From a synthetic perspective, the development of efficient routes for synthesizing N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide has been a focal point of recent research. Innovations in catalytic methods and green chemistry have enabled researchers to achieve higher yields and improved purity levels. These advancements not only enhance the scalability of production but also align with current sustainability goals in the chemical industry.

The structural integrity of this compound is further underscored by its stability under various environmental conditions. Studies have shown that it maintains its functionality even when exposed to extreme temperatures or prolonged storage periods. This attribute makes it highly suitable for applications requiring long-term stability, such as in pharmaceutical formulations or advanced materials.

In terms of applications beyond medicine, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Researchers are actively exploring its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to facilitate electron transport could significantly enhance device performance.

Moreover, recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide. Advanced modeling techniques have revealed how the spatial arrangement of its functional groups influences its reactivity and selectivity. These findings are paving the way for tailored modifications that could further optimize its properties for specific applications.

Despite its promising potential, there remain challenges in fully harnessing the capabilities of this compound. Issues such as scalability and cost-effectiveness in large-scale production need to be addressed to ensure its widespread adoption. Additionally, further research is required to fully understand its long-term biological effects and safety profile before it can be confidently utilized in therapeutic settings.

In conclusion, N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methoxybenzamide (CAS No. 896606-98-7) stands at the forefront of modern chemical innovation. Its versatile structure and diverse applications position it as a key player in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and capabilities, this compound is poised to make significant contributions to advancing technology and improving human health.